5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one

• IUPAC Name: 5-fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one
• InChI: InChI=1S/C16H12FN3O2S/c1-10(21)9-23-16-19-13-6-2-5-12(17)14(13)15(22)20(16)11-4-3-7-18-8-11/h2-8H,9H2,1H3
• InChI Key: NUUOFWOBSCIGPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=NC2=C(C(=CC=C2)F)C(=O)N1C3=CN=CC=C3
• Molecular Formula: C16H12FN3O2S
• Molecular Weight: 329.4 g/mol

Description

5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one, also known as PQR309, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer.

Mechanism of Action

5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one targets the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer. It inhibits the activity of PI3K, Akt, and mTOR, which are key components of this pathway. By doing so, 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one induces cell cycle arrest and apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
Biochemical and Physiological Effects:
5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one has been shown to have favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. It has also been found to be well-tolerated in preclinical studies, with no significant toxicity observed at therapeutic doses. 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one has been shown to cross the blood-brain barrier, making it a potential candidate for the treatment of brain tumors.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one is its potency and selectivity for the PI3K/Akt/mTOR pathway. This makes it a promising candidate for combination therapy with other anticancer drugs. However, one of the limitations of 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the development of 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one. One potential application is in the treatment of brain tumors, where its ability to cross the blood-brain barrier could be particularly advantageous. Another direction is the development of combination therapies with other anticancer drugs, which could enhance the efficacy of 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one. Additionally, further studies are needed to determine the optimal dosing and administration of 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one in vivo.

Synthesis Methods

The synthesis of 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one involves the reaction of 5-fluoro-2-nitrobenzoic acid with 2-mercapto-N-(3-pyridinyl)-4-quinazolinamine in the presence of triethylamine and acetic anhydride. The resulting compound is then treated with sodium hydroxide and hydrochloric acid to yield 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one.

Scientific Research Applications

5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one has been extensively studied for its anticancer properties. It has shown potent antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia. 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one has also been shown to inhibit the growth of cancer stem cells, which are responsible for tumor initiation and progression. In addition, 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one has been found to enhance the efficacy of other anticancer drugs, such as paclitaxel and cisplatin.